Cas no 61194-88-5 (5(2H)-Isoxazolone, 3-phenyl-4-(1-pyrrolidinylmethyl)-)

• Product Name: 5(2H)-Isoxazolone, 3-phenyl-4-(1-pyrrolidinylmethyl)-
• CAS No: 61194-88-5
• MF: C₁₄H₁₆N₂O₂
• MW: 244.289043426514
• CID: 488937
• PubChem ID: 12317623
• Update Time: 2025-04-19

5(2H)-Isoxazolone, 3-phenyl-4-(1-pyrrolidinylmethyl)- Chemical and Physical Properties

Names and Identifiers

• 5(2H)-Isoxazolone, 3-phenyl-4-(1-pyrrolidinylmethyl)-
• 3-phenyl-4-(pyrrolidin-1-ylmethyl)-2H-1,2-oxazol-5-one
• DTXSID20487910
• 3-Phenyl-4-(pyrrolidin-1-ylmethyl)isoxazol-5(2H)-one
• 61194-88-5

• Inchi： 1S/C14H16N2O2/c17-14-12(10-16-8-4-5-9-16)13(15-18-14)11-6-2-1-3-7-11/h1-3,6-7,15H,4-5,8-10H2
• InChI Key： WOAHAMMGGSNYDD-UHFFFAOYSA-N
• SMILES： O1C(C(=C(C2C=CC=CC=2)N1)CN1CCCC1)=O

Computed Properties

• Exact Mass: 244.12128
• Monoisotopic Mass: 244.121177757g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 353
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 41.6Ų

Experimental Properties

• PSA: 41.57